N~1~-(sec-butyl)-N~2~-[(4-methylphenyl)sulfonyl]-N~2~-(2-phenylethyl)glycinamide

• IUPAC Name: N-butan-2-yl-2-[(4-methylphenyl)sulfonyl-(2-phenylethyl)amino]acetamide
• InChI: InChI=1S/C21H28N2O3S/c1-4-18(3)22-21(24)16-23(15-14-19-8-6-5-7-9-19)27(25,26)20-12-10-17(2)11-13-20/h5-13,18H,4,14-16H2,1-3H3,(H,22,24)
• InChI Key: DKPWWBFBKKHLMF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CN(CCC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C21H28N2O3S
• Molecular Weight: 388.5 g/mol

Description

The compound “N~1~-(sec-butyl)-N~2~-[(4-methylphenyl)sulfonyl]-N~2~-(2-phenylethyl)glycinamide” is an organic compound. It contains a sec-butyl group, which is a butyl group with the branching point at the second carbon atom from the end of the carbon chain. The compound also contains a 4-methylphenylsulfonyl group and a 2-phenylethyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the sec-butyl group, the 4-methylphenylsulfonyl group, and the 2-phenylethyl group. These groups could be formed through various organic reactions such as Friedel Crafts acylation, nitration, and bromination. The exact synthesis pathway would depend on the specific conditions and reagents used.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The sec-butyl group would be attached to the nitrogen atom of the glycinamide backbone, while the 4-methylphenylsulfonyl group and the 2-phenylethyl group would be attached to the other nitrogen atom.

Chemical Reactions Analysis

The compound could undergo various chemical reactions depending on the conditions. For example, it could undergo electrophilic aromatic substitution reactions due to the presence of the phenyl groups. It could also undergo nucleophilic substitution reactions at the benzylic position.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would be influenced by the polar amide group and the nonpolar phenyl and butyl groups. Its melting and boiling points would depend on the strength of the intermolecular forces, which would be influenced by factors such as the size and shape of the molecule and the presence of polar groups.

Scientific Research Applications

Seed Preservation and Agricultural Sustainability

While not directly related to the compound, let’s also highlight the EU-funded INCREASE project, which focuses on seed preservation. .

Botany and Plant Architecture Modeling

Interdisciplinary research combining botany, ecology, applied mathematics, and computer science aims to develop tools for plant identification, biomass estimation, crop management, and rural development. .